N-[4-(tetrahydrofuran-2-ylmethoxy)phenyl]propanamide

• IUPAC Name: N-[4-(oxolan-2-ylmethoxy)phenyl]propanamide
• InChI: InChI=1S/C14H19NO3/c1-2-14(16)15-11-5-7-12(8-6-11)18-10-13-4-3-9-17-13/h5-8,13H,2-4,9-10H2,1H3,(H,15,16)
• InChI Key: JHRIVUOYQODOBO-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)OCC2CCCO2
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol
• Solubility: 35.6 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[4-(tetrahydrofuran-2-ylmethoxy)phenyl]propanamide is a chemical compound with the molecular formula C12H15NO3 It is characterized by the presence of a tetrahydrofuran ring attached to a phenyl group via a methoxy linkage, and a propanamide group attached to the phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(tetrahydrofuran-2-ylmethoxy)phenyl]propanamide typically involves the reaction of 4-hydroxybenzaldehyde with tetrahydrofuran-2-methanol in the presence of a suitable catalyst to form 4-(tetrahydrofuran-2-ylmethoxy)benzaldehyde. This intermediate is then subjected to reductive amination with propanamide to yield the final product .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis procedures, optimizing reaction conditions, and employing continuous flow reactors to enhance yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-[4-(tetrahydrofuran-2-ylmethoxy)phenyl]propanamide can undergo various chemical reactions, including:

Oxidation: The tetrahydrofuran ring can be oxidized to form corresponding lactones.

Reduction: The amide group can be reduced to form amines.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride or potassium tert-butoxide.

Major Products Formed

Oxidation: Formation of lactones.

Reduction: Formation of amines.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-[4-(tetrahydrofuran-2-ylmethoxy)phenyl]propanamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[4-(tetrahydrofuran-2-ylmethoxy)phenyl]propanamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest potential interactions with cellular signaling pathways and metabolic enzymes .

Comparison with Similar Compounds

Similar Compounds

• 4-(tetrahydrofuran-2-ylmethoxy)benzamide
• 4-(tetrahydrofuran-2-ylmethoxy)benzoic acid
• N-phenyl-N-[1-(2-phenylethyl)piperidin-4-yl]oxolane-2-carboxamide (tetrahydrofuranylfentanyl)

Uniqueness

N-[4-(tetrahydrofuran-2-ylmethoxy)phenyl]propanamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Its tetrahydrofuran ring and methoxy linkage provide a unique scaffold for further functionalization and exploration in various research applications .